Cas no 16681-71-3 (1-Methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-Methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 16681-71-3
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD08689473
• CID: 1006900
• PubChem ID: 21766412
• Update Time: 2025-04-20

1-Methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-Methyl-1H-1,2,3-triazole-4-carboxylic acid AldrichCPR
• EN300-86357
• DTXSID90617803
• BDBM50390945
• CS-W004166
• 1-Methyl-1H-1,2,3-triazole-4-carboxylic acid, AldrichCPR
• Z931062830
• SCHEMBL835251
• MFCD08689473
• 1-methyltriazole-4-carboxylic acid
• AB48246
• s10573
• F2166-0002
• AKOS000272016
• 1-methyl-1H-1,2,3-triazole-4-carboxylicacid
• CHEMBL2071032
• 1-Methyl -1,2,3-triazole-4-carboxylic acid
• SY197250
• BS-11065
• 1-Methyl-1H-[1,2,3]triazole-4-carboxylic acid
• 1-methyl-1,2,3-triazole-4-carboxylic acid
• STK661706
• 16681-71-3
• DA-09502

• MDL： MFCD08689473
• Inchi： 1S/C4H5N3O2/c1-7-2-3(4(8)9)5-6-7/h2H,1H3,(H,8,9)
• InChI Key： SBUXBHALPHVDFT-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 127.038176411g/mol
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.549
• Boiling Point: 350.695 °C at 760 mmHg
• Flash Point: 165.894 °C

1-Methyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles